(3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate

• IUPAC Name: [4-(hydroxymethyl)-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
• InChI: InChI=1S/C21H20O5/c22-12-17-16-10-20(23)25-18(16)11-19(17)26-21(24)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-9,16-19,22H,10-12H2
• InChI Key: SZJVIFMPKWMGSX-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)CO
• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol
• CAS No.: 54382-73-9

Description

(3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C₂₁H₂₀O₅ and its molecular weight is 352.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Modification

The synthesis of cyclopentane derivatives, including variants of the specified compound, represents a pivotal area of research in organic chemistry. These compounds are synthesized through intricate methods, such as cleavage of tricyclic bowl-shaped aminals and hydroxymethylation reactions. For instance, Gimazetdinov et al. (2016) developed a method for synthesizing a new 1,2,3,4-functionalized cyclopentane derivative by cleavage of a specific aminal, showcasing the versatility of these molecules for further chemical transformations (Gimazetdinov et al., 2016).

Biological Activity Studies

The study of methyl-5-(hydroxymethyl)-2-furan carboxylate derivatives, which are structurally related to the specified compound, has been explored for their biological activities. Phutdhawong et al. (2019) investigated these derivatives for cytotoxicity against cancer cell lines and microbial activity, highlighting the potential of furan derivatives in medicinal chemistry (Phutdhawong et al., 2019).

Chemical Transformations and Applications

The chemical transformations of furan derivatives have broad implications in materials science and synthetic chemistry. For example, Amarasekara et al. (2015) discussed the NaOH catalyzed condensation reactions between levulinic acid and biomass-derived furan-aldehydes in water, which leads to the formation of valuable aldol products. This research demonstrates the utility of furan derivatives in producing bio-based chemicals and materials (Amarasekara et al., 2015).

Advanced Synthetic Techniques

Innovative synthetic methods, such as palladium iodide catalyzed oxidative carbonylation, have been applied to furan derivatives, illustrating advanced strategies for constructing complex molecules with significant chemical diversity. Gabriele et al. (2012) showcased the efficiency of such methods in transforming 3-yne-1,2-diol derivatives into high-value added furan-3-carboxylic esters through a sequential process involving heterocyclization, alkoxycarbonylation, and dehydration (Gabriele et al., 2012).